Cas no 2137992-54-0 (6-Tert-butyl-2-methyl-1,2,3,4-tetrahydroquinolin-3-ol)

• Product Name: 6-Tert-butyl-2-methyl-1,2,3,4-tetrahydroquinolin-3-ol
• CAS No: 2137992-54-0
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 5802919
• PubChem ID: 165468227
• Update Time: 2025-10-31

6-Tert-butyl-2-methyl-1,2,3,4-tetrahydroquinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2137992-54-0
• 6-tert-butyl-2-methyl-1,2,3,4-tetrahydroquinolin-3-ol
• EN300-801516
• 6-Tert-butyl-2-methyl-1,2,3,4-tetrahydroquinolin-3-ol

• Inchi： 1S/C14H21NO/c1-9-13(16)8-10-7-11(14(2,3)4)5-6-12(10)15-9/h5-7,9,13,15-16H,8H2,1-4H3
• InChI Key： NDCTVJVBINLUQC-UHFFFAOYSA-N
• SMILES： OC1CC2C=C(C=CC=2NC1C)C(C)(C)C

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 32.3Ų

Additional information on 6-Tert-butyl-2-methyl-1,2,3,4-tetrahydroquinolin-3-ol

Introduction to 6-Tert-butyl-2-methyl-1,2,3,4-tetrahydroquinolin-3-ol (CAS No. 2137992-54-0)

6-Tert-butyl-2-methyl-1,2,3,4-tetrahydroquinolin-3-ol, identified by its CAS number 2137992-54-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This tetrahydroquinoline derivative exhibits a unique structural framework that has garnered attention due to its potential biological activities and mechanistic insights. The presence of both tert-butyl and methyl substituents on the quinoline ring system suggests a possible modulation of electronic and steric properties, which may influence its interaction with biological targets.

The compound belongs to the broader class of tetrahydroquinolines, which are known for their diverse pharmacological profiles. Tetrahydroquinoline scaffolds have been explored in the development of drugs targeting various diseases, including neurological disorders, infectious diseases, and cancer. The specific substitution pattern in 6-Tert-butyl-2-methyl-1,2,3,4-tetrahydroquinolin-3-ol makes it a promising candidate for further investigation into its pharmacokinetic and pharmacodynamic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interactions of such compounds with biological receptors. The tert-butyl group, in particular, is known to enhance lipophilicity and metabolic stability, while the methyl group can influence the conformational flexibility of the molecule. These features are critical in designing molecules that can effectively penetrate biological membranes and reach their intended targets.

In the context of drug discovery, 6-Tert-butyl-2-methyl-1,2,3,4-tetrahydroquinolin-3-ol has been studied for its potential role in modulating enzyme activity and receptor binding. For instance, derivatives of tetrahydroquinolines have shown promise in inhibiting enzymes such as kinases and phosphodiesterases, which are often implicated in disease pathways. The structural motif of this compound also suggests potential applications in addressing neurodegenerative disorders, where precise modulation of receptor interactions is crucial.

One of the most compelling aspects of 6-Tert-butyl-2-methyl-1,2,3,4-tetrahydroquinolin-3-ol is its synthetic accessibility. Modern synthetic methodologies have made it possible to construct complex heterocyclic frameworks with high precision. The synthesis of this compound involves multi-step reactions that carefully introduce the tert-butyl and methyl groups at strategic positions within the quinoline core. These synthetic strategies not only highlight the versatility of tetrahydroquinoline chemistry but also provide a foundation for generating analogs with tailored properties.

The pharmacological evaluation of 6-Tert-butyl-2-methyl-1,2,3,4-tetrahydroquinolin-3-ol has revealed intriguing findings that warrant further exploration. Preliminary studies indicate that this compound exhibits moderate affinity for certain neurotransmitter receptors, suggesting a potential therapeutic utility in conditions characterized by altered neurotransmitter levels. Additionally, its interaction with cytochrome P450 enzymes has been assessed to evaluate its metabolic stability and potential drug-drug interactions.

The role of stereochemistry in determining the biological activity of tetrahydroquinoline derivatives cannot be overstated. The absolute configuration at the chiral center in 6-Tert-butyl-2-methyl-1,2,3,4-tetrahydroquinolin-3-ol is likely to play a critical role in its efficacy and selectivity. Advanced spectroscopic techniques such as X-ray crystallography and NMR spectroscopy have been employed to elucidate the three-dimensional structure of this compound and its complexes with biological targets.

From a medicinal chemistry perspective, 6-Tert-butyl - 2 - methyl - 1 , 2 , 3 , 4 - tetrahydroquinolin - 3 - ol ( CAS No . 2137992 - 54 - 0 ) represents an excellent example of how structural modifications can fine-tune molecular properties for optimal biological activity . The integration of computational modeling with experimental data has accelerated the discovery process , allowing researchers to rapidly screen large libraries of compounds for potential hits . This approach has been particularly valuable in identifying lead compounds that can be further optimized through structure-based drug design .

The future prospects for 6-Tert-butyl - 2 - methyl - 1 , 2 , 3 , 4 - tetrahydroquinolin - 3 - ol ( CAS No .2137992540 ) are promising , given its unique structural features and demonstrated biological relevance . Ongoing research aims to explore its mechanism of action in greater detail , as well as to identify new therapeutic applications . Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible benefits for patients worldwide .